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Compound of Interest

Compound Name: Pitstop2

Cat. No.: B610122 Get Quote

Topic: Preparation of Pitstop 2 Stock Solution in DMSO Audience: Researchers, scientists, and

drug development professionals.

Introduction
Pitstop 2 is a widely used cell-permeable inhibitor of clathrin-mediated endocytosis (CME). It

functions by competitively binding to the terminal domain of the clathrin heavy chain, which

prevents the recruitment of other necessary proteins for the formation of clathrin-coated pits.[1]

While it is a potent tool for studying CME, research has also shown that Pitstop 2 can inhibit

clathrin-independent endocytosis pathways and may have other off-target effects, such as

impairing mitotic progression.[1][2][3] Therefore, careful experimental design and the use of

appropriate controls are essential.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Pitstop 2 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation: Properties of Pitstop 2
A summary of the key quantitative data for Pitstop 2 is presented below. Note that some values

may vary slightly between suppliers.
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Property Value

Molecular Weight 473.36 g/mol [1][4][5]

Appearance Yellow to brown solid powder[1]

CAS Number
1419320-73-2 or 1332879-52-3 (Note: Different

suppliers list different CAS numbers)[1][2][3][4]

Solubility in DMSO

Reported values range from 20 mg/mL to 95

mg/mL.[2][3] A common stock concentration is

30 mM.[6]

Storage (Solid Powder)
Store at -20°C for up to 3 years or at 4°C for up

to 2 years.[7]

Storage (DMSO Stock)

Store in aliquots at -80°C for up to 2 years or at

-20°C for 1-12 months.[1][2] Protect from light

and avoid repeated freeze-thaw cycles.[1][6]

Mechanism of Action Inhibits clathrin terminal domain.

Typical Working Conc.

15-30 µM for cellular assays.[1][6] IC₅₀ is ~12

µM for inhibiting amphiphysin-clathrin

interaction.[3]

Experimental Protocols
Materials

Pitstop 2 powder (purity ≥98%)[4]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
Handle Pitstop 2 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation and contact with skin and eyes.[8]

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[8]

Protocol for Preparing a 30 mM Stock Solution
This protocol provides instructions for preparing a 30 mM stock solution, a concentration

recommended by suppliers for convenient dilution into working solutions.[6]

Preparation:

Bring the Pitstop 2 powder vial to room temperature before opening to prevent moisture

condensation.

It is critical to use fresh, anhydrous DMSO, as the compound's solubility is significantly

reduced by absorbed moisture.[1][2]

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Pitstop 2 powder. For example, to prepare 1 mL of

a 30 mM solution, weigh out 14.2 mg of Pitstop 2.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.030 mol/L x 473.36 g/mol = 0.0142 g (or 14.2 mg)

Dissolving the Compound:
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Add the appropriate volume of fresh DMSO to the tube containing the Pitstop 2 powder.

For the example above, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly to ensure the compound is fully dissolved.[6]

If the compound does not dissolve completely, gentle warming or brief sonication may be

required.[1][4] The resulting solution should be clear.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles, which can degrade the compound.[6]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (1-2 years).[1][2]

Protect the stock solution from light.[1]

Preparation of Working Solutions from Stock
Thaw a single aliquot of the Pitstop 2 stock solution at room temperature.

Dilute the stock solution directly into your aqueous cell culture medium or experimental buffer

to the desired final concentration (e.g., 25-30 µM).[6]

Ensure the final concentration of DMSO in the working solution is low (typically between

0.3% and 1%) to avoid solvent-induced cellular toxicity.[6] A control group treated with the

same concentration of DMSO should always be included in experiments.[7][9]

Mandatory Visualization
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Caption: Workflow for preparing a Pitstop 2 stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b610122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pitstop 2

Clathrin Terminal
Domain

Binds to

Inhibition

Clathrin-Mediated
Endocytosis (CME)

Initiates

Accessory Proteins
(e.g., Amphiphysin)

Binds to

Blocks

Click to download full resolution via product page

Caption: Simplified signaling pathway showing Pitstop 2 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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